molecular formula C12H9BrN2O3 B6150841 2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid CAS No. 1478430-37-3

2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid

Cat. No. B6150841
CAS RN: 1478430-37-3
M. Wt: 309.1
InChI Key:
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Description

“2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid” is a chemical compound with the molecular formula C12H9BrN2O3 . It is also known as Benzeneacetic acid, 3-[(5-bromo-2-pyrimidinyl)oxy]- .


Molecular Structure Analysis

The molecular structure of “2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid” consists of a benzene ring attached to an acetic acid group, with a 5-bromopyrimidin-2-yl group attached to the benzene ring via an oxygen atom .


Physical And Chemical Properties Analysis

This compound has a molecular weight of 309.12 g/mol . It is a solid at room temperature . The compound’s InChI Code is 1S/C6H5BrN2O3/c7-4-1-8-6(9-2-4)12-3-5(10)11/h1-2H,3H2,(H,10,11) .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or if it comes into contact with skin . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid' involves the synthesis of the intermediate 2-(3-hydroxyphenyl)acetic acid, which is then reacted with 5-bromopyrimidine to obtain the final product.", "Starting Materials": ["3-bromophenol", "2-bromoacetic acid", "5-bromopyrimidine", "sodium hydroxide", "sodium carbonate", "potassium carbonate", "acetic anhydride", "hydrochloric acid", "sodium borohydride", "sodium nitrite", "sulfuric acid", "sodium nitrate", "copper sulfate", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water"], "Reaction": ["Step 1: Synthesis of 2-(3-hydroxyphenyl)acetic acid", "a. Dissolve 3-bromophenol (1.0 g) in sodium hydroxide solution (10 mL, 10%) and add sodium nitrite (0.5 g) at 0-5°C.", "b. Add sulfuric acid (2 mL, 10%) dropwise to the above solution at 0-5°C.", "c. Add a solution of 2-bromoacetic acid (1.2 g) in water (5 mL) dropwise to the above solution at 0-5°C.", "d. Stir the reaction mixture at room temperature for 2 hours.", "e. Add sodium carbonate (2 g) to the reaction mixture and extract with ethyl acetate (3 x 10 mL).", "f. Dry the organic layer over magnesium sulfate and evaporate the solvent to obtain 2-(3-hydroxyphenyl)acetic acid as a white solid (1.0 g, 60%).", "Step 2: Synthesis of 2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid", "a. Dissolve 2-(3-hydroxyphenyl)acetic acid (1.0 g) in acetic anhydride (10 mL) and add potassium carbonate (1.5 g).", "b. Heat the reaction mixture at 80°C for 2 hours.", "c. Cool the reaction mixture to room temperature and add 5-bromopyrimidine (1.2 g).", "d. Stir the reaction mixture at room temperature for 2 hours.", "e. Add water (20 mL) to the reaction mixture and extract with ethyl acetate (3 x 10 mL).", "f. Dry the organic layer over magnesium sulfate and evaporate the solvent to obtain 2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid as a white solid (1.2 g, 70%)."] }

CAS RN

1478430-37-3

Product Name

2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid

Molecular Formula

C12H9BrN2O3

Molecular Weight

309.1

Purity

95

Origin of Product

United States

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